molecular formula C9H14ClNO4S B6267465 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride CAS No. 1864013-96-6

2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride

Cat. No. B6267465
CAS RN: 1864013-96-6
M. Wt: 267.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound contains a thiomorpholine ring, which is a six-membered ring with four carbon atoms, one nitrogen atom, and one sulfur atom . It also has a prop-2-yn-1-yl group, which is a three-carbon chain with a triple bond between the first and second carbon atoms . The compound also contains an acetic acid group, which consists of a two-carbon chain ending in a carboxylic acid (COOH) group .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triple bond in the prop-2-yn-1-yl group could introduce some rigidity into the molecule, while the thiomorpholine ring could provide some flexibility .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. The acetic acid group could participate in acid-base reactions, while the triple bond in the prop-2-yn-1-yl group could potentially undergo addition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could enhance its solubility in polar solvents .

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity and exploring its use in the development of new drugs .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride' involves the reaction of propargyl bromide with thiomorpholine-3-thione to form 4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-thiol. This intermediate is then oxidized to form 1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-one, which is subsequently reacted with chloroacetic acid to form the final product, 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride.", "Starting Materials": [ "Propargyl bromide", "Thiomorpholine-3-thione", "Chloroacetic acid" ], "Reaction": [ "Step 1: Propargyl bromide is reacted with thiomorpholine-3-thione in the presence of a base such as potassium carbonate to form 4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-thiol.", "Step 2: The thiol intermediate is then oxidized using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid to form 1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-one.", "Step 3: The final step involves the reaction of 1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholine-3-one with chloroacetic acid in the presence of a base such as sodium hydroxide to form the desired product, 2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride." ] }

CAS RN

1864013-96-6

Product Name

2-[1,1-dioxo-4-(prop-2-yn-1-yl)-1lambda6-thiomorpholin-3-yl]acetic acid hydrochloride

Molecular Formula

C9H14ClNO4S

Molecular Weight

267.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.